Cas no 2680666-56-0 (3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid)

• Product Name: 3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid
• CAS No: 2680666-56-0
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 5647400
• PubChem ID: 165907114
• Update Time: 2025-11-06

3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275595
• 3-[(3-hydroxypropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• 2680666-56-0
• 3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid

• Inchi： 1S/C10H17NO5/c1-2-8-16-10(15)11(5-3-7-12)6-4-9(13)14/h2,12H,1,3-8H2,(H,13,14)
• InChI Key： YWCQEBARHVTVOK-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CCC(=O)O)CCCO)=O

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.1Ų

Additional information on 3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid

Introduction to 3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic Acid (CAS No. 2680666-56-0)

3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid, with the CAS number 2680666-56-0, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits unique properties that make it a valuable candidate for various applications, particularly in drug development and biochemical studies.

The molecular structure of 3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid consists of multiple functional groups, including hydroxyl, carbonyl, and amino functionalities. These groups contribute to its reactivity and potential interactions with biological systems. The presence of a prop-2-en-1-yloxy group introduces a double bond, which can participate in various chemical reactions, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the therapeutic potential of this compound. Research has indicated that it may have applications in the development of novel drugs targeting specific enzymatic pathways. For instance, studies have suggested that the compound's structure allows it to interact with certain enzymes involved in metabolic disorders, potentially offering new avenues for treatment.

One of the most compelling aspects of 3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid is its role as a building block in the synthesis of more complex molecules. Its multifunctional nature makes it an excellent candidate for constructing pharmacophores, which are key structural elements responsible for the biological activity of drugs. This capability is particularly valuable in medicinal chemistry, where the design and synthesis of new drug candidates are crucial.

The compound's chemical properties also make it suitable for use in biochemical assays and research tools. For example, it can be employed as an inhibitor or modulator in enzyme-linked immunosorbent assays (ELISAs) and other biochemical screening platforms. These applications are essential for understanding the mechanisms of various biological processes and for identifying potential therapeutic targets.

Recent advancements in computational chemistry have further enhanced the utility of 3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid. Molecular modeling studies have been conducted to predict its interactions with biological targets, providing insights into its potential pharmacological effects. These computational approaches complement experimental research by allowing scientists to simulate and analyze the compound's behavior in virtual environments before conducting costly and time-consuming laboratory experiments.

The synthesis of this compound also presents interesting challenges and opportunities. Researchers have developed novel synthetic routes that optimize yield and purity, making it more accessible for industrial and academic use. These synthetic strategies often involve multi-step reactions that require careful optimization to ensure high efficiency and minimal byproduct formation.

In conclusion, 3-(3-hydroxypropyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid (CAS No. 2680666-56-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and functional groups make it a valuable tool for synthesizing complex molecules and investigating biological pathways. As research continues to uncover new applications for this compound, its importance in advancing chemical and biomedical sciences is likely to grow.